4-{[oxo(2-phenyl-3-indolizinyl)acetyl]amino}benzamide

• IUPAC Name: 4-[[2-oxo-2-(2-phenylindolizin-3-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C23H17N3O3/c24-22(28)16-9-11-17(12-10-16)25-23(29)21(27)20-19(15-6-2-1-3-7-15)14-18-8-4-5-13-26(18)20/h1-14H,(H2,24,28)(H,25,29)
• InChI Key: DAGVXGKPGZWOOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N3C=CC=CC3=C2)C(=O)C(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C23H17N3O3
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "4-{[oxo(2-phenyl-3-indolizinyl)acetyl]amino}benzamide" often involves multiple steps that include the formation of indole-based nuclei and subsequent acylation reactions. For example, a method reported for synthesizing a similar compound, 4-Chloro-N-[2-(2-1H-indol-3-yl-acetylamino)-phenyl]-benzamide, involves stirring N-(2-Amino-phenyl)-4-chloro-benzamide with (1H-Indol-3-yl)-acetic acid in dry dichloromethane, followed by the addition of lutidine and TBTU under cooled conditions. This procedure yields the target compound, which is characterized by various spectroscopic techniques and confirmed by single crystal X-ray diffraction study (Geetha et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds in this category is often elucidated using spectroscopic methods and X-ray crystallography. The crystallographic study of a related compound showed it crystallizes in the monoclinic system with specific unit cell parameters, indicating the intricate molecular packing influenced by various intermolecular interactions such as hydrogen bonding and π-π stacking. These structural insights are crucial for understanding the compound's chemical reactivity and physical properties (Geetha et al., 2019).

Scientific Research Applications

Synthesis and Structural Analysis

4-Chloro-N-[2-(2-1H-indol-3-yl-acetylamino)-phenyl]-benzamide, a compound closely related to 4-{[oxo(2-phenyl-3-indolizinyl)acetyl]amino}benzamide, exhibits significant biological activity, attributed to its indole nucleus, known for diverse biological properties like anti-tumor and anti-inflammatory activities. The synthesis involves reacting N-(2-Amino-phenyl)-4-chloro-benzamide with (1H-Indol-3-yl)-acetic acid. The structure was confirmed through spectroscopic techniques and single crystal X-ray diffraction, revealing its crystallization in the monoclinic system. DFT calculations were performed to analyze its HOMO-LUMO energy levels, which are crucial for understanding its reactivity and biological interactions (Geetha et al., 2019).

Molecular Docking and Bioactivity

The compound's potential for bioactivity is further evidenced by related research on N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), an isotype-selective small molecule histone deacetylase (HDAC) inhibitor. This research highlights the capability of such compounds to block cancer cell proliferation, induce histone acetylation, p21 protein expression, cell-cycle arrest, and apoptosis, showcasing the therapeutic potential of structurally similar benzamide derivatives in cancer treatment (Zhou et al., 2008).